Cas no 1361845-49-9 (3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine)

• Product Name: 3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine
• CAS No: 1361845-49-9
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4919246
• Update Time: 2025-08-02

3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-5-6-15-12(16)10(7)8-3-2-4-9(13)11(8)14/h2-6H,1H3,(H,15,16)
• InChI Key： VSDJYFNWHVWSBL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(NC=CC=1C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine

Comprehensive Overview of 3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine (CAS No. 1361845-49-9)

3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine (CAS No. 1361845-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and dichlorophenyl substitution, exhibits promising properties for applications in drug discovery and material science. Its molecular structure combines a hydroxy group and a methyl group on the pyridine ring, which enhances its reactivity and potential for derivatization.

In recent years, the demand for heterocyclic compounds like 3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors targeting enzymes or receptors. The compound's chlorinated aromatic ring contributes to its lipophilicity, a critical factor in optimizing drug bioavailability. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug development.

From an industrial perspective, CAS No. 1361845-49-9 is often explored for its potential in crop protection formulations. Its structural features suggest possible herbicidal or fungicidal activity, making it relevant to sustainable agriculture—a hot topic in global discussions about food security and environmental impact. However, further studies are needed to validate its efficacy and safety profile in such applications.

The synthesis of 3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine typically involves multi-step organic reactions, including cross-coupling and cyclization processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. These methodologies resonate with the increasing focus on green chemistry principles, where researchers aim to minimize waste and improve atom economy.

In the context of AI-driven drug discovery, compounds like CAS No. 1361845-49-9 are frequently analyzed using computational models to predict their binding affinities or toxicity. This intersection of cheminformatics and experimental chemistry highlights the compound's relevance in modern high-throughput screening platforms. Such applications address frequently searched queries about machine learning in chemistry and virtual screening tools.

Despite its potential, handling 3-(2,3-Dichlorophenyl)-2-hydroxy-4-methylpyridine requires adherence to standard laboratory safety protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during synthesis or handling—a reminder of the broader conversation around lab safety innovations and chemical risk assessment.

Looking ahead, the compound's derivatives may unlock new opportunities in personalized medicine or biodegradable materials, aligning with the United Nations' Sustainable Development Goals (SDGs). As research progresses, CAS No. 1361845-49-9 could emerge as a key player in addressing challenges like antimicrobial resistance or precision agriculture—topics dominating scientific and public discourse today.